2-(Dimethylamino)-4-methylpyrimidine-5-carboxylic acid

• IUPAC Name: 2-(dimethylamino)-4-methylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C8H11N3O2/c1-5-6(7(12)13)4-9-8(10-5)11(2)3/h4H,1-3H3,(H,12,13)
• InChI Key: VPJJRVRVZCLDGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)O)N(C)C
• Molecular Formula: C8H11N3O2
• DSSTOX Substance ID: DTXSID30356603
• Molecular Weight: 181.19 g/mol
• CAS RN: 180283-68-5

Description

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Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, reactivity, and stability. Techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) might be used.

Scientific Research Applications

Application 1: Controlled Pesticide Release

• Summary of the Application : This research focuses on creating a controlled pesticide release system using a pH and temperature dual-responsive chitosan copolymer. The copolymer is prepared through free radical graft copolymerization with 2-(dimethylamino)ethyl 2-methacrylate (DMAEMA) as the vinyl monomer.
• Methods of Application : An emulsion chemical cross-linking method is used to fabricate pyraclostrobin microcapsules in situ entrapping the pesticide.
• Results or Outcomes : The pyraclostrobin-loaded microcapsules showed pH-and thermo responsive release. Microcapsulation can address the inherent limitation of pyraclostrobin that is photo unstable and highly toxic on aquatic organisms.

Application 2: Heavy Metal Adsorption

• Summary of the Application : A sixteen-arm star-shaped polymer of s-POSS-(PDMAEMA)16 was synthesized by octakis (dibromoethyl) polyhedral oligomeric silsesquioxane (POSS-(Br)16) initiating 2-(dimethylamino)ethyl methacrylate (DMAEMA) via atom transfer radical polymerization (ATRP) process.
• Methods of Application : The obtained s-POSS-(PDMAEMA)16 showed controllable and reversible pH-responsive behavior at pH=1–12 and thermoresponsive behavior at 20–60 °C.
• Results or Outcomes : The polymer could adsorb Cr (VI) due to strong electrostatic interactions between its tertiary amines and Cr (VI).

Safety And Hazards

This involves understanding the toxicity, environmental impact, and safety precautions associated with handling and disposing of the compound.

Future Directions

This involves discussing potential applications and areas of future research for the compound.